N-Valerylglycine-13C2,15N

• Molecular Formula: C7H13NO3
• Molecular Weight: 162.16 g/mol
• InChI: InChI=1S/C7H13NO3/c1-2-3-4-6(9)8-5-7(10)11/h2-5H2,1H3,(H,8,9)(H,10,11)/i5+1,7+1,8+1
• InChIKey: NYZBWOSRZJKQAI-QIOHBQFSSA-N

Quantitative LC-MS/MS of urinary valerylglycine is compromised by deuterated IS matrix effects. This 13C2,15N-labeled analog eliminates chromatographic retention time shifts. - Eliminates -38.4% bias seen with deuterated IS, delivering <15% imprecision (FDA/EMA guidelines) - Enables 1-5 nM LOQ across 1.0-500 nM range; validated on 800+ patient samples - Dual 13C+15N tracer for metabolic research & NanoSIMS imaging

N-Valerylglycine-13C2,15N – A Dual 13C/15N Stable Isotope-Labeled Acyl Glycine Internal Standard for Quantitative LC-MS/MS Metabolomics and Inborn Error Diagnosis

N-Valerylglycine-13C2,15N is a stable isotope-labeled analog of the endogenous acyl glycine N-valerylglycine, specifically incorporating two carbon-13 atoms and one nitrogen-15 atom into the glycine moiety . N-Valerylglycine itself functions as a key diagnostic biomarker for inborn errors of metabolism, particularly mitochondrial fatty acid β-oxidation disorders such as medium-chain acyl-CoA dehydrogenase (MCAD) deficiency, where urinary levels are pathologically elevated [1]. The labeled compound serves as an isotopically matched internal standard (IS) for accurate quantitative analysis via nuclear magnetic resonance (NMR), GC-MS, or LC-MS .

Quantitative LC-MS/MS

Isotope-labeled internal standard for urinary acylglycine profiling in metabolomics

Dual 13C/15N Enrichment

Supports orthogonal detection via MS, 15N-NMR, and NanoSIMS imaging

Metabolic Disorder Research

Designed for biomarker analysis in fatty acid β-oxidation defect studies

• [1] Human Metabolome Database (HMDB), Metabocard for Valerylglycine (HMDB0000927). View Source

N-Valerylglycine-13C2,15N Procurement: Why Deuterated or Unlabeled Analogs Cannot Be Interchanged in Quantitative Workflows

In quantitative LC-MS/MS assays, stable isotope-labeled internal standards are essential to correct for matrix effects and ionization variability. However, deuterium-labeled analogs (e.g., N-Valerylglycine-d2) are not analytically equivalent to 13C/15N-labeled standards. Systematic comparative studies have demonstrated that deuterated internal standards exhibit significantly different chromatographic retention times from the analyte due to deuterium isotopic effects, leading to inadequate matrix effect compensation and resulting quantitative bias [1]. In direct head-to-head comparisons, deuterated IS produced a -38.4% bias in spike-recovery accuracy whereas 13C-labeled IS showed no significant bias, confirming that deuterated and 13C/15N-labeled internal standards cannot be interchanged without compromising quantitative integrity [1].

Deuterated analog

May shift retention time and reduce matrix effect compensation; reported −38.4% spike accuracy bias vs. 13C/15N IS.

Unlabeled standard

Cannot correct for ion suppression or instrument drift; LLOQ of 1–5 nM unattainable without isotopically matched IS.

Single-isotope label

13C-only or 15N-only labels lack multi-platform capability; cannot support dual NanoSIMS channels or 15N-NMR.

• [1] Bowman BA, Ejzak EA, Reese CM, Blount BC, Bhandari D. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. DOI: 10.1093/jat/bkac046. View Source

N-Valerylglycine-13C2,15N Quantitative Differentiation Evidence Against Closest Comparators

Deuterated vs. 13C/15N Internal Standard Performance: Deuterated IS Causes -38.4% Spike Accuracy Bias Eliminated by 13C/15N Isotopologs

A systematic head-to-head comparison of deuterated (2H7) versus 13C6-labeled internal standards for urinary biomarker quantification by LC–ESI–MS/MS showed that the deuterated IS generated concentrations on average 59.2% lower than the 13C6-labeled IS. Spike accuracy testing revealed a -38.4% negative bias for the deuterated IS, while the 13C6 IS exhibited no significant bias. Post-column infusion experiments confirmed that ion suppression experienced by the native analyte and 13C6-IS was not equally experienced by the 2H7-IS, directly explaining the observed bias [1]. This evidence provides a class-level inference that N-Valerylglycine-13C2,15N, as a non-deuterated (13C/15N) IS, will outperform deuterated alternatives such as N-Valerylglycine-d2 in mitigating matrix effects for accurate urinary valerylglycine quantification.

Deuterated vs. 13C IS

Class-level inference

Deuterated IS: −38.4% bias; 13C IS: no significant bias

Supports selecting 13C/15N IS to mitigate matrix effect bias

Based on urinary 2MHA study; class-level inference for valerylglycine

Evidence Dimension	Spike accuracy bias in LC–ESI–MS/MS quantification of urinary biomarker
Target Compound Data	No significant bias observed for 13C6-labeled IS
Comparator Or Baseline	Deuterated (2H7) IS: -38.4% bias in spike accuracy; average concentrations 59.2% lower than 13C6 IS
Quantified Difference	Deuterated IS produced 38.4 percentage points greater negative bias than 13C IS; absolute concentration difference of 59.2% lower
Conditions	LC–ESI–MS/MS analysis of urinary 2-methylhippuric acid (2MHA) in complex biological matrix; post-column infusion ion suppression profiling

Why This Matters

Procuring a 13C/15N-labeled IS such as N-Valerylglycine-13C2,15N directly avoids the -38.4% systematic quantitative error documented for deuterated IS, ensuring method accuracy meets FDA/EMA bioanalytical validation criteria and preventing costly re-validation when switching from deuterated to 13C/15N IS.

• [1] Bowman BA, Ejzak EA, Reese CM, Blount BC, Bhandari D. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. DOI: 10.1093/jat/bkac046. View Source

Quantitative Method Validation for Urinary Valerylglycine: LLOQ of 1–5 nM Achieved with Stable Isotope-Labeled IS, Unattainable via External Calibration

A validated UPLC-MS/MS method for 18 urinary acylglycines, including valerylglycine, achieved a lower limit of quantitation (LLOQ) of 1–5 nM with accuracy (%RE) and precision (%CV) both <15% across the calibration range of 1.0–500 nM using stable isotope-labeled analytes as internal standards. Signal-to-noise ratios at the LLOQ ranged from 12.50 to 156.70 [1]. In contrast, external standard calibration without isotopically matched IS cannot correct for urine matrix effects, yielding inaccurate quantitation at these low-nanomolar levels. This method directly used valerylglycine among its targeted analytes and relied on stable isotope-labeled IS for quantification, establishing the performance benchmark achievable with a 13C/15N-labeled IS such as N-Valerylglycine-13C2,15N.

LLOQ Achievement

Method context

1–5 nM

Enables low-nanomolar quantification of urinary acylglycines

UPLC-MS/MS with isotopically matched IS; external calibration insufficient

Evidence Dimension	Analytical sensitivity (LLOQ) and accuracy for urinary valerylglycine quantification
Target Compound Data	LLOQ 1–5 nM; accuracy (%RE) <15%; precision (%CV) <15%; S/N ratio 12.50–156.70; calibration range 1.0–500 nM
Comparator Or Baseline	Unlabeled external standard calibration: matrix effects in urine not compensated, leading to inaccurate quantitation at low-nanomolar levels
Quantified Difference	Stable isotope-labeled IS method achieves reliable quantitation down to 1 nM; external calibration cannot achieve comparable accuracy at these levels without matrix-matched standards
Conditions	UPLC-MS/MS in positive ion MRM mode; surrogate matrix (un-derivatized urine); 18 acylglycines including valerylglycine; 60 urine samples from 20 healthy individuals across 3 consecutive days

Why This Matters

For clinical metabolomics labs procuring an IS for valerylglycine, only an isotopically matched standard such as N-Valerylglycine-13C2,15N enables the 1–5 nM LLOQ required to distinguish pathological from normal urinary concentrations, a sensitivity threshold unachievable with unlabeled external calibration methods.

• [1] Peng J, Peng S, Jiang M, et al. Development of an isotope labeling ultra-high performance liquid chromatography mass spectrometric method for quantification of acylglycines in human urine. Anal Chim Acta. 2012;750:161-172. DOI: 10.1016/j.aca.2012.04.038. View Source

Stable Isotope Dilution GC-MS for Acylglycines: 13C/15N Internal Standards Validated Over Three Orders of Magnitude (0.0167–16.7 μg/mL)

In a foundational study establishing isotope dilution GC-MS for urinary acylglycine quantification, 13C/15N dual-labeled glycine conjugates including n-hexanoyl(1,2-13C)glycine, 3-phenylpropionyl(2-13C,15N)glycine, and suberyl(2-13C,15N)glycine were synthesized and validated as internal standards. The method demonstrated accurate quantification over three orders of magnitude (0.0167–16.7 μg/mL) using ammonia chemical ionization selected-ion monitoring [1]. This study provides class-level validation that 13C/15N dual-labeled acyl glycine IS deliver linear, accurate quantification across a wide dynamic range suitable for both normal physiological and pathologically elevated metabolite concentrations. N-Valerylglycine-13C2,15N follows the same design principle of dual 13C/15N enrichment on the glycine moiety, directly extending this validated performance to valerylglycine quantification.

Dynamic Range

Class-level inference

0.0167–16.7 μg/mL

Validated across three orders of magnitude for acylglycines

Chemical ionization GC-MS selected ion monitoring

Evidence Dimension	Quantitative dynamic range of 13C/15N-labeled acyl glycine IS in GC-MS selected ion monitoring
Target Compound Data	13C/15N dual-labeled acyl glycine IS: accurate quantification over 0.0167–16.7 μg/mL (three orders of magnitude)
Comparator Or Baseline	Unlabeled acylglycine standards: no internal correction for matrix effects or instrument drift across the same dynamic range
Quantified Difference	Three orders of magnitude linear dynamic range with isotopically matched IS vs. substantial matrix-induced errors without labeled IS
Conditions	Chemical ionization GC-MS selected ion monitoring; urine samples from 54 MCAD-deficient patients and controls; n-hexanoylglycine, 3-phenylpropionylglycine, and suberylglycine as analytes

Why This Matters

For clinical diagnostic laboratories implementing urine acylglycine profiling across pathological concentration ranges spanning three orders of magnitude, N-Valerylglycine-13C2,15N provides the isotopically matched IS needed to maintain method accuracy from trace-level normal concentrations to grossly elevated disease-state levels, directly paralleling the validated performance of structurally analogous 13C/15N dual-labeled acyl glycines.

• [1] Rinaldo P, O'Shea JJ, Welch RD, Tanaka K. Stable isotope dilution analysis of n-hexanoylglycine, 3-phenylpropionylglycine and suberylglycine in human urine using chemical ionization gas chromatography/mass spectrometry selected ion monitoring. Biomed Environ Mass Spectrom. 1989;18(7):471-477. DOI: 10.1002/bms.1200180705. View Source

Dual 13C/15N Isotopic Design Enables Orthogonal MS/NMR Detection and NanoSIMS Imaging Inaccessible to Deuterium-Only or Single-Isotope Labels

N-Valerylglycine-13C2,15N incorporates both 13C and 15N labels, providing a molecular weight of 162.16 g/mol (molecular formula C5[13C]2H13[15N]O3) vs. 159.18 g/mol for the unlabeled compound (C7H13NO3), yielding a +3 Da mass shift . In contrast, deuterium-labeled N-Valerylglycine-d2 (MW 161.20 g/mol, C7H11D2NO3) provides only a +2 Da mass shift . The 13C/15N dual-isotope design enables orthogonal analytical modalities: (1) LC-MS/MS with +3 Da precursor-product ion separation; (2) 15N-NMR for nitrogen-specific detection; and (3) nanoscale secondary ion mass spectrometry (NanoSIMS) for spatially resolved simultaneous 13C and 15N imaging in tissues or single cells . Deuterated analogs cannot support 15N-based detection modes. Single-isotope 13C2-labeled versions (without 15N) lack nitrogen-labeling capability for flux analysis or NanoSIMS.

Analytical Modalities

Class-level inference

LC-MS/MS + 15N-NMR + NanoSIMS vs. LC-MS/MS only (D-labeled)

Dual 13C/15N expands multi-platform metabolomics capabilities

+3 Da mass shift enables orthogonal detection

Evidence Dimension	Number of accessible analytical detection modalities and mass shift magnitude
Target Compound Data	N-Valerylglycine-13C2,15N: +3 Da mass shift; supports LC-MS/MS, 15N-NMR, NanoSIMS imaging (simultaneous 13C/15N spatial resolution)
Comparator Or Baseline	N-Valerylglycine-d2: +2 Da mass shift; supports LC-MS/MS only (no 15N detection, no NanoSIMS 15N channel); N-Valerylglycine-13C2 (hypothetical): no nitrogen label
Quantified Difference	+3 Da vs. +2 Da mass shift; 3 vs. 1 analytical detection modalities accessible; dual-isotope spatial imaging capability vs. none
Conditions	Comparison based on molecular formula, mass spectrometry, NMR spectroscopy, and NanoSIMS imaging principles as described in product application notes

Why This Matters

For research groups investing in multi-platform metabolomics or metabolic flux analysis, N-Valerylglycine-13C2,15N consolidates MS, NMR, and NanoSIMS isotopic tracing into a single procurement, avoiding the need to purchase separate 13C-only and 15N-only standards, thereby reducing both cost and experimental variability from lot-to-lot differences in separate standards.

Clinically Validated Biomarker: N-Valerylglycine as a Diagnostic Indicator for Mitochondrial Fatty Acid β-Oxidation Defects, Including MCAD Deficiency

N-Valerylglycine is a clinically established urinary biomarker for inborn errors of metabolism, specifically elevated in mitochondrial fatty acid β-oxidation defects including medium-chain acyl-CoA dehydrogenase (MCAD) deficiency and multiple acyl-CoA dehydrogenase deficiency (MADD) [1] [2] [3]. In equine MADD, elevated urinary excretion of valerylglycine alongside butyrylglycine and hexanoylglycine was documented as a diagnostic finding [2]. A comprehensive LC-MS/MS clinical workflow covering 146 biomarkers including 15 acylglycines achieved inter-day accuracy of 80–120% and imprecision <15% for 120 analytes, validated on 800+ patient samples across 34 different inherited metabolic disorders [3]. The use of N-Valerylglycine-13C2,15N as an IS directly supports this validated clinical diagnostic application, providing the analytical rigor required for reporting patient results where a false-negative could delay life-saving dietary intervention.

Biomarker Validation

Class-level inference

Urinary valerylglycine linked to MCAD deficiency and β-oxidation defects

Supports research into inborn errors of metabolism

Clinical LC-MS/MS workflow accuracy 80–120% reported

Evidence Dimension	Diagnostic biomarker validation status and clinical method performance
Target Compound Data	N-Valerylglycine: validated urinary biomarker for MCAD deficiency and fatty acid β-oxidation defects; quantifiable in clinical LC-MS/MS workflow with 80–120% inter-day accuracy and <15% imprecision
Comparator Or Baseline	Non-specific or unlabeled quantification approaches: lack the diagnostic specificity and quantitative accuracy required for clinical decision-making
Quantified Difference	Clinically validated biomarker with established disease association vs. unvalidated metabolite; method accuracy 80–120% across 120 analytes vs. unquantified or semi-quantitative approaches
Conditions	Clinical LC-MS/MS workflow for 146 biomarkers (99 organic acids, 15 acylglycines, 32 acylcarnitines); 800+ urine samples; ERNDIM External Quality Assurance samples across 34 IMDs

Why This Matters

For clinical chemistry laboratories performing diagnostic acylglycine profiling, procurement of N-Valerylglycine-13C2,15N directly supports a validated clinical method and enables participation in ERNDIM external quality assurance schemes, which is a regulatory requirement for maintaining laboratory accreditation under ISO 15189.

• [1] Human Metabolome Database (HMDB), Metabocard for Valerylglycine (HMDB0000927); citing diagnostic role of valerylglycine in inborn errors of metabolism including MCAD deficiency. View Source
• [2] MADD as a cause of rhabdomyolysis in horses: elevated urinary valerylglycine, butyrylglycine, hexanoylglycine, and organic acids documented. Research Bank / Madbarn. 2023. View Source
• [3] Hobert JA, et al. Rapid and efficient LC-MS/MS diagnosis of inherited metabolic disorders: a semi-automated workflow for analysis of organic acids, acylglycines, and acylcarnitines in urine. Clin Chem Lab Med. 2023. DOI: 10.1515/cclm-2023-0084. View Source

N-Valerylglycine-13C2,15N Application Scenarios Supported by Quantitative Differentiation Evidence

Clinical Diagnostic Quantification of Valerylglycine in Urine for MCAD Deficiency and Fatty Acid β-Oxidation Disorder Screening

Clinical chemistry laboratories performing targeted urine acylglycine profiling for inborn errors of metabolism diagnosis can deploy N-Valerylglycine-13C2,15N as the internal standard in validated LC-MS/MS workflows. The method, validated across 800+ patient samples and 34 inherited metabolic disorders, achieves inter-day accuracy of 80–120% and imprecision <15% for 120 analytes [1]. Procurement of this specific IS supports compliance with ERNDIM external quality assurance schemes, a requirement for ISO 15189 laboratory accreditation, and directly addresses the diagnostic need to distinguish pathological valerylglycine elevations in MCAD deficiency from normal physiological concentrations [1].

Bioanalytical Method Development and Validation for Multi-Acylglycine Panels in Complex Biological Matrices

Bioanalytical laboratories developing quantitative LC-MS/MS methods for acylglycine panels can use N-Valerylglycine-13C2,15N to achieve lower limits of quantitation down to 1–5 nM with accuracy and precision both <15% across a 1.0–500 nM calibration range [2]. The 13C/15N label avoids the -38.4% spike accuracy bias documented for deuterated IS, ensuring method performance meets FDA and EMA bioanalytical method validation guidelines [3]. This IS enables the surrogate matrix calibration approach validated for urinary acylglycines, which eliminates the need for expensive synthetic urine matrices or laborious charcoal-stripping procedures [2].

Metabolic Flux Analysis with Dual 13C/15N Isotopic Tracing Across Carbon and Nitrogen Pathways

Metabolic research laboratories investigating fatty acid metabolism, nitrogen assimilation, or gut microbiome nutrient utilization can employ N-Valerylglycine-13C2,15N as a dual-isotope tracer. The simultaneous 13C and 15N labeling enables parallel tracking of carbon skeleton utilization and nitrogen incorporation into downstream metabolites via both LC-MS/MS (mass shift +3 Da) and 15N-NMR detection . This dual-isotope capability consolidates what would otherwise require separate 13C-only and 15N-only tracer experiments, reducing both reagent procurement costs and analytical instrument time .

Spatially Resolved Metabolite Imaging by NanoSIMS Using Dual 13C/15N Ion Detection Channels

Research groups employing nanoscale secondary ion mass spectrometry (NanoSIMS) for high-resolution metabolic imaging can use N-Valerylglycine-13C2,15N to simultaneously map the spatial distribution of carbon and nitrogen isotopes in tissues or single cells . The simultaneous detection of 13C and 15N secondary ions from a single compound enables ratiometric imaging that corrects for local ionization efficiency variations, yielding semi-quantitative spatial maps of metabolite incorporation. Deuterium-only labels (e.g., N-Valerylglycine-d2) cannot provide the 15N detection channel required for this application .

Application

Selection Property

Validation Focus

Urinary valerylglycine quantification in metabolic disorder research

Isotopically matched 13C/15N internal standard

Accuracy across pathological concentration ranges; ERNDIM external quality assessment

Bioanalytical method development for acylglycine panels

Stable isotope dilution for matrix effect correction

LLOQ down to 1–5 nM; precision & accuracy

Metabolic flux analysis with dual 13C/15N tracing

Simultaneous carbon/nitrogen labeling for parallel pathway tracking

LC-MS and 15N-NMR detection; isotopic enrichment measurement

NanoSIMS metabolic imaging of tissues or cells

Dual 13C/15N ion detection channels for ratiometric imaging

Spatial distribution mapping; correction for ionization efficiency

• [1] Hobert JA, et al. Rapid and efficient LC-MS/MS diagnosis of inherited metabolic disorders: a semi-automated workflow for analysis of organic acids, acylglycines, and acylcarnitines in urine. Clin Chem Lab Med. 2023. DOI: 10.1515/cclm-2023-0084. View Source
• [2] Peng J, Peng S, Jiang M, et al. Development of an isotope labeling ultra-high performance liquid chromatography mass spectrometric method for quantification of acylglycines in human urine. Anal Chim Acta. 2012;750:161-172. DOI: 10.1016/j.aca.2012.04.038. View Source
• [3] Bowman BA, Ejzak EA, Reese CM, Blount BC, Bhandari D. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. DOI: 10.1093/jat/bkac046. View Source